Cas no 2471-70-7 (6-Methoxy-2-naphthoic acid)

6-Methoxy-2-naphthoic acid structure

Product Name:6-Methoxy-2-naphthoic acid

CAS No:2471-70-7

MF:C₁₂H₁₀O₃

MW:202.206003665924

MDL:MFCD00092750

CID:84350

PubChem ID:349181

Update Time:2025-09-23

6-Methoxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-2-naphthoic acid
- 6-Methoxy-naphthalene-2-carboxylic acid
- 6-Methoxy-2-naphthoi
- 6-Methoxy-2-naphthoic-acid
- 6-methoxynaphthalene-2-carboxylic acid
- 2-methoxy-6-naphthoic acid
- 6-methoxy-1,2,3,4-tetrahydro-2-naphthoic acid
- 6-methoxynaphthoic acid
- 6-Methoxy-2-naphthalenecarboxylic acid
- Naproxen impurity O (PhEur)
- NSC 408786
- 2-Naphthalenecarboxylic acid, 6-methoxy-
- 65IH1SV66A
- YZBILXXOZFORFE-UHFFFAOYSA-N
- 6-METHOXY-2-NAPHTHOICACID
- Naproxen specified impurity O [EP]
- NSC408786
- 2-Methoxy-6-naphthalenecarboxylic acid
- zlchem 1096
- Oprea1_818959
- MLS000530758
- 6-Methoxy -2-Nap
- Naproxen impurity O
- 6-Methoxynaphthalene-2-carboxylic Acid (6-Methoxy-2-naphthoic Acid; 2-Carboxy-6-methoxynaphthalene)
- FT-0621185
- DTXSID60179448
- M1418
- s5302
- SR-01000495891
- 2-Naphthoic acid, 6-methoxy-
- 6-Methoxy-2-naphthoic acid #
- HMS1586L21
- NAPROXEN IMPURITY O [EP IMPURITY]
- 6-Methoxy-2-naphthoic acid, 97%
- NS00027724
- EN300-12075
- 6-Methoxy-2-naphthalene carboxylic acid
- HY-B2121
- 6-Methoxy-2-naphthoic acid, pharmaceutical impurity standard
- SR-01000495891-1
- AKOS001122155
- 2471-70-7
- EU-0078635
- MFCD00092750
- CCG-266596
- Naproxen Imp. O (EP); Naproxen USP Related Compound A; Naproxen USP RC A; 2-Carboxy-6-methoxynaphthalene; Naproxen Related Compound A; Naproxen Impurity O
- F2191-0017
- Q27263882
- methoxy-2-naphthoic acid
- SY050144
- AE-907/30536019
- J-015641
- SCHEMBL8132
- A817464
- UNII-65IH1SV66A
- HMS3886I19
- CHEBI:192675
- FS-1706
- Z57981937
- HMS2418A16
- NSC-408786
- SMR000135796
- CS-0020278
- SB12595
- CHEMBL1510822
- 2-Carboxy-6-methoxynaphthalene
- STL231877
- NAPROXEN IMPURITY O (EP IMPURITY)
- DTXCID90101939
- ALBB-024839
- Naproxen specified impurity O
- DB-046533
- MDL： MFCD00092750
- Inchi： 1S/C12H10O3/c1-15-11-5-4-8-6-10(12(13)14)3-2-9(8)7-11/h2-7H,1H3,(H,13,14)
- InChI Key： YZBILXXOZFORFE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2=CC(C(=O)O)=CC=C2C=1
- BRN： 2211233

Computed Properties

Exact Mass: 202.06300
Monoisotopic Mass: 202.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: White or cream solid
Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 201-206 °C (lit.)
Boiling Point: 371.1 °C at 760 mmHg
Flash Point: 147.8 °C
Solubility: Very slightly soluble (0.17 g/l) (25 º C),
PSA: 46.53000
LogP: 2.54660
Solubility: Insoluble

6-Methoxy-2-naphthoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

6-Methoxy-2-naphthoic acid Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

6-Methoxy-2-naphthoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM140720-25g	6-Methoxy-2-naphthoic acid	2471-70-7	97%	25g	$153	2021-08-05
Chemenu	CM140720-100g	6-Methoxy-2-naphthoic acid	2471-70-7	97%	100g	$393	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M132856-1g	6-Methoxy-2-naphthoic acid	2471-70-7	≥97.0%	1g	¥49.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M132856-5g	6-Methoxy-2-naphthoic acid	2471-70-7	≥97.0%	5g	¥161.90	2023-09-02
MedChemExpress	HY-B2121-10mM*1mLinDMSO	6-Methoxy-2-naphthoic acid	2471-70-7	≥98.0%	10mM*1mLinDMSO	￥660	2022-03-28
MedChemExpress	HY-B2121-100mg	6-Methoxy-2-naphthoic acid	2471-70-7	≥98.0%	100mg	￥100	2024-04-18
TRC	M264755-1g	6-Methoxy-2-naphthoic Acid	2471-70-7		1g	$ 176.00	2023-09-07
TRC	M264755-10g	6-Methoxy-2-naphthoic Acid	2471-70-7		10g	$ 1392.00	2023-09-07
S e l l e c k ZHONG GUO	S5302-25mg	6-Methoxy-2-naphthoic acid	2471-70-7	98.16%	25mg	¥794.76	2023-09-16
Apollo Scientific	OR9637-1g	6-Methoxy-2-naphthoic acid	2471-70-7		1g	£15.00	2025-02-20

6-Methoxy-2-naphthoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:2471-70-7)6-Methoxy-2-Naphthoic acid

Order Number:LE121;LE18043

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:37

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6-Methoxy-2-naphthoic acid Related Literature

1. Optimizing the photochromic performance of naphthopyrans in a rigid host matrix using poly(dimethylsiloxane) conjugation

Francesca Ercole,Nino Malic,Thomas P. Davis,Richard A. Evans J. Mater. Chem. 2009 19 5612
2. The preparation of 4- and 5-n-alkoxy-1-naphthoic and 6- and 7-n-alkoxy-2-naphthoic acids

G. W. Gray,Brynmor Jones J. Chem. Soc. 1954 678
3. Formula index

J. Chem. Soc. 1943 678
4. About the use of an amide group as a linker in fluoroionophores: competition between linker and ionophore acting as chelating groups

Laetitia Maton,Dorothée Taziaux,Jean-Philippe Soumillion,Jean-Louis Habib Jiwan J. Mater. Chem. 2005 15 2928
5. Mesomorphism and chemical constitution. Part IV. The effect of substitution on the mesomorphism of the 6-n-alkoxy-2-naphthoic acids

G. W. Gray,Brynmor Jones J. Chem. Soc. 1955 236

Related Categories

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:2471-70-7)6-Methoxy-2-Naphthoic acid

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry